Cas no 1211541-84-2 (5-Fluoro-3-methyl-2-nitropyridine)

5-Fluoro-3-methyl-2-nitropyridine is a fluorinated nitropyridine derivative with applications in pharmaceutical and agrochemical research. Its key structural features—a fluorine substituent at the 5-position, a methyl group at the 3-position, and a nitro group at the 2-position—make it a versatile intermediate for synthesizing biologically active compounds. The electron-withdrawing nitro and fluorine groups enhance reactivity in nucleophilic substitution and coupling reactions, while the methyl group contributes to steric and electronic modulation. This compound is particularly valuable in the development of heterocyclic scaffolds for drug discovery and specialty chemicals. High purity and consistent quality ensure reliable performance in synthetic applications.

5-Fluoro-3-methyl-2-nitropyridine structure

1211541-84-2 structure

Product Name:5-Fluoro-3-methyl-2-nitropyridine

CAS No:1211541-84-2

MF:C₆H₅FN₂O₂

MW:156.114504575729

CID:4906395

Update Time:2025-06-08

5-Fluoro-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-3-methyl-2-nitropyridine
- Inchi： 1S/C6H5FN2O2/c1-4-2-5(7)3-8-6(4)9(10)11/h2-3H,1H3
- InChI Key： ZEIPXIUYKIBVHK-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 159
XLogP3: 1.5
Topological Polar Surface Area: 58.7

5-Fluoro-3-methyl-2-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029005141-250mg	5-Fluoro-3-methyl-2-nitropyridine	1211541-84-2	95%	250mg	$1029.00	2023-09-04
Alichem	A029005141-500mg	5-Fluoro-3-methyl-2-nitropyridine	1211541-84-2	95%	500mg	$1600.75	2023-09-04
Alichem	A029005141-1g	5-Fluoro-3-methyl-2-nitropyridine	1211541-84-2	95%	1g	$3039.75	2023-09-04

5-Fluoro-3-methyl-2-nitropyridine Related Literature

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3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on 5-Fluoro-3-methyl-2-nitropyridine

5-Fluoro-3-methyl-2-nitropyridine: A Comprehensive Overview

5-Fluoro-3-methyl-2-nitropyridine (CAS No. 1211541-84-2) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring with substituents at positions 2, 3, and 5, exhibits a range of fascinating properties that make it a valuable subject for research and application.

The pyridine ring serves as the foundational structure of this compound, with the fluorine atom at position 5 and the methyl group at position 3. The nitro group at position 2 introduces significant electron-withdrawing effects, which influence the compound's electronic properties and reactivity. These structural features contribute to its potential applications in various domains.

Recent studies have highlighted the importance of 5-fluoro substituents in modulating the electronic properties of aromatic compounds. This has led to increased interest in 5-fluoro-3-methyl-2-nitropyridine as a precursor for synthesizing advanced materials, such as organic semiconductors and optoelectronic devices. The compound's ability to undergo various functionalization reactions further enhances its utility in these applications.

In the realm of pharmacology, 5-fluoro substituents are often associated with improved pharmacokinetic profiles in drug candidates. Researchers have explored the potential of 5-fluoro-3-methyl-2-nitropyridine as a building block for developing bioactive molecules with enhanced solubility and bioavailability. Its role in medicinal chemistry underscores its significance as a versatile intermediate.

The synthesis of 5-fluoro-3-methyl-2-nitropyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of 5-fluoro-3-methyl-2-nitropyridine is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific conditions, yielding products that are less hazardous to aquatic ecosystems. This knowledge is essential for responsible chemical management practices.

In conclusion, 5-fluoro-3-methyl-2-nitropyridine (CAS No. 1211541-84-2) stands out as a compound with diverse applications and promising research avenues. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research.